Cas no 1230134-34-5 (1,2,3,4,4a,5,6,7,8,8a-Decahydroisoquinolin-5-amine)

• Product Name: 1,2,3,4,4a,5,6,7,8,8a-Decahydroisoquinolin-5-amine
• CAS No: 1230134-34-5
• MF: C₉H₁₈N₂
• MW: 154.252622127533
• CID: 5273988
• Update Time: 2025-06-07

1,2,3,4,4a,5,6,7,8,8a-Decahydroisoquinolin-5-amine Chemical and Physical Properties

Names and Identifiers

• decahydroisoquinolin-5-amine
• 1,2,3,4,4a,5,6,7,8,8a-Decahydroisoquinolin-5-amine

• Inchi： 1S/C9H18N2/c10-9-3-1-2-7-6-11-5-4-8(7)9/h7-9,11H,1-6,10H2
• InChI Key： UWIIMELSCYOYAH-UHFFFAOYSA-N
• SMILES： N1CCC2C(CCCC2C1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 136
• XLogP3: 0.4
• Topological Polar Surface Area: 38

Additional information on 1,2,3,4,4a,5,6,7,8,8a-Decahydroisoquinolin-5-amine

Introduction to 1,2,3,4,4a,5,6,7,8,8a-Decahydroisoquinolin-5-amine (CAS No. 1230134-34-5)

1,2,3,4,4a,5,6,7,8,8a-Decahydroisoquinolin-5-amine (CAS No. 1230134-34-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of decahydroisoquinolines and is characterized by its fully saturated ring system with an amine functional group at the 5-position. The molecular formula of this compound is C₁₀H₁₉N.

The synthesis of 1,2,3,4,4a,5,6,7,8,8a-Decahydroisoquinolin-5-amine involves a series of well-defined chemical reactions that highlight the versatility and complexity of organic synthesis. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound. One notable approach involves the use of palladium-catalyzed cross-coupling reactions followed by selective hydrogenation steps to achieve the desired fully saturated structure. These synthetic routes not only improve the yield and purity of the final product but also reduce the environmental impact associated with traditional methods.

In terms of its biological activity, 1,2,3,4,4a,5,6,7,8,8a-Decahydroisoquinolin-5-amine has been studied for its potential therapeutic applications. Research has shown that this compound exhibits significant activity as a modulator of various neurotransmitter systems in the central nervous system (CNS). Specifically, it has been found to interact with serotonin and dopamine receptors, making it a promising candidate for the treatment of neurological disorders such as depression and anxiety. Additionally, preliminary studies have indicated that this compound may have neuroprotective properties, which could be beneficial in conditions such as Parkinson's disease and Alzheimer's disease.

The pharmacological profile of 1,2,3,4,4a,5,6,7,8,8a-Decahydroisoquinolin-5-amine has been further explored through in vitro and in vivo experiments. In vitro studies using cell cultures have demonstrated that this compound can effectively cross the blood-brain barrier (BBB), which is a critical factor for any potential CNS-targeted therapy. In vivo studies in animal models have shown promising results in terms of efficacy and safety. For instance, studies in rodent models of depression have shown that administration of this compound leads to significant improvements in behavioral parameters without causing adverse side effects.

The structural features of 1,2,3,4,4a,5,6,7,8,8a-Decahydroisoquinolin-5-amine contribute to its unique biological activity. The fully saturated ring system provides stability and enhances the compound's ability to interact with specific receptor sites. The amine functional group at the 5-position plays a crucial role in modulating receptor binding affinity and selectivity. These structural characteristics make it an attractive candidate for further drug development efforts.

In addition to its potential therapeutic applications in neurological disorders, 1,2，3，4，4a，5，6，7，8，8a-Decahydroisoquinolin-5-amine has also been investigated for its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This anti-inflammatory activity suggests that it may have broader applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The safety profile of 1，2，3，4，4a，5，6，7，8，8a-Decahydroisoquinolin-5-amine is another important aspect that has been extensively studied. Toxicology assessments have indicated that this compound has a favorable safety margin with no significant toxicity observed at therapeutic doses. However, as with any new chemical entity (NCE), further preclinical and clinical studies are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 1，2，3，4，4a，5，6，7，8，8a-Decahydroisoquinolin-5-amine (CAS No. 1230134-34-5) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for further drug development efforts. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for various medical conditions.